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Compound of Interest

Compound Name: 11-Oxomogroside II A1

Cat. No.: B15566241 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling 11-
Oxomogroside II A1 in a laboratory setting. The following procedural guidance is based on

general laboratory safety protocols for compounds with limited available hazard information.

Chemical and Physical Properties
Limited data is available for the specific properties of 11-Oxomogroside II A1. The information

below has been compiled from available scientific literature.

Property Value

CAS Number 942612-74-0[1]

Molecular Formula C42H70O14[1]

Formula Weight 799.01[1]

Predicted Boiling Point 917.8±65.0 °C[1]

Predicted Density 1.33±0.1 g/cm3 [1]

Predicted pKa 12.88±0.70

Source
Isolated from the ethanol extract of Luo Han

Guo fruit (Siraitia grosvenorii)
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Note: The extract of Siraitia grosvenorii is generally recognized as safe (GRAS) by the U.S.

Food and Drug Administration (FDA). However, the specific toxicity of purified 11-
Oxomogroside II A1 has not been fully characterized. Therefore, it is prudent to handle it with

care, assuming it may be a potential irritant.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required to minimize exposure and ensure personal safety.

Eye Protection: Safety glasses with side shields or goggles should be worn at all times in the

laboratory where chemicals are handled.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) should be worn when handling the

compound. Inspect gloves for any tears or punctures before use.

Body Protection: A standard laboratory coat must be worn to protect against spills. Ensure

the coat is fully buttoned.

Respiratory Protection: While not generally required for small quantities of non-volatile

solids, a dust mask or respirator may be appropriate if there is a risk of generating airborne

dust.

Operational Plan: Handling and Storage
Follow these step-by-step procedures for the safe handling and storage of 11-Oxomogroside
II A1.

Preparation:

Ensure the work area, typically a chemical fume hood or a designated clean bench space,

is clean and uncluttered.

Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvent) before

handling the compound.

Don the appropriate personal protective equipment as outlined above.

Handling:
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When weighing or transferring the solid, perform the task over a contained surface to

easily manage any spills.

Avoid creating dust. Use gentle motions when handling the powder.

If preparing a solution, add the solid to the solvent slowly to prevent splashing.

Clearly label all containers with the compound name, concentration, solvent, and date of

preparation.

Storage:

Store 11-Oxomogroside II A1 in a tightly sealed container in a cool, dry place.

For long-term storage, refer to the supplier's recommendation, which for similar

compounds is often at -20°C.

Keep the container in a designated and labeled storage area.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Solid Waste:

Contaminated materials such as gloves, weighing paper, and paper towels should be

collected in a designated solid waste container.

If local regulations permit, non-hazardous solid chemical waste may be disposed of in the

regular trash, provided it is securely contained.

Liquid Waste:

Unused solutions of 11-Oxomogroside II A1 should be collected in a properly labeled

waste container.

Do not pour chemical waste down the sink unless it is explicitly permitted by your

institution's environmental health and safety (EHS) office.
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Empty Containers:

Rinse empty containers thoroughly with an appropriate solvent before disposal.

The rinsate should be collected as chemical waste.

Deface the label of the empty container before placing it in the appropriate recycling or

trash receptacle.

Experimental Workflow Diagram
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Workflow for Handling 11-Oxomogroside II A1

1. Preparation

2. Handling

3. Storage 4. Disposal

Clean and Prepare Work Area

Gather Materials and Equipment

Don Personal Protective Equipment

Weigh and Transfer Compound

Prepare Solution (if applicable)

Label Container

Store in a Cool, Dry Place Dispose of Solid Waste

Dispose of Liquid Waste

Dispose of Empty Containers

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of 11-Oxomogroside II A1.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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